ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate

• IUPAC Name: ethyl 4-[5-[(E)-2-cyano-2-(4-methylphenyl)sulfonylethenyl]furan-2-yl]benzoate
• InChI: InChI=1S/C23H19NO5S/c1-3-28-23(25)18-8-6-17(7-9-18)22-13-10-19(29-22)14-21(15-24)30(26,27)20-11-4-16(2)5-12-20/h4-14H,3H2,1-2H3/b21-14+
• InChI Key: TVZGZFNSNALAEN-KGENOOAVSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H19NO5S
• Molecular Weight: 421.5 g/mol

Description

Ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate, also known as ECVB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECVB is a synthetic compound that belongs to the class of benzoate esters and has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of COX-2, an enzyme that plays a role in inflammation and cancer. It has also been found to inhibit the activation of NF-κB, a transcription factor that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, in vitro and in vivo. This compound has also been found to inhibit the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

Ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound has also been found to be stable under various conditions and has a long shelf life. However, there are also limitations to using this compound in lab experiments. This compound has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not fully understood. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate research. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammation-related diseases. Further studies are also needed to determine the optimal dosage and administration route for this compound. In addition, the toxicity and pharmacokinetics of this compound need to be further investigated to ensure its safety for clinical use. Finally, the mechanism of action of this compound needs to be fully understood to develop more effective therapies based on this compound.

Scientific Research Applications

Ethyl 4-(5-{2-cyano-2-[(4-methylphenyl)sulfonyl]vinyl}-2-furyl)benzoate has been found to possess various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and oxidative stress-related diseases. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment.